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Compound Focus: Diethyl butylmalonate

Cat. No.: S1493477

Basic Chemical Profile and Supplier Specifications

The following table summarizes the core chemical identifiers and available purity specifications from

commercial suppliers.

Property Details

CAS Registry Number 133-08-4 [1] [2] [3]

Molecular Formula C11H200a4 [1] [2] [3]

Molecular Weight 216.27-216.28 g/mol [1] [2] [3]

IUPAC Name 1,3-diethyl 2-butylpropanedioate [1]
Physical Form Colorless to light yellow liquid [1] [4] [5]
Density 0.983 g/mL at 25°C [4] [5]

Boiling Point 235-240 °C [1] [5]

Reported Purity >99.0% (GC) [1] [9]

© 2026 Smolecule. All rights reserved. 1/5 Tech Support


https://www.smolecule.com/products/s1493477?utm_src=pdf-body
https://www.smolecule.com/products/s1493477?utm_src=pdf-interest
https://www.fishersci.ca/shop/products/diethyl-butylmalonate-tci-america-2/p-7118412
https://webbook.nist.gov/cgi/cbook.cgi?ID=C133084&Mask=4
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C11H20O4/c1-4-7-8-9(10(12)14-5-2)11(13)15-6-3/h9H%2C4-8H2%2C1-3H3
https://www.fishersci.ca/shop/products/diethyl-butylmalonate-tci-america-2/p-7118412
https://webbook.nist.gov/cgi/cbook.cgi?ID=C133084&Mask=4
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C11H20O4/c1-4-7-8-9(10(12)14-5-2)11(13)15-6-3/h9H%2C4-8H2%2C1-3H3
https://www.fishersci.ca/shop/products/diethyl-butylmalonate-tci-america-2/p-7118412
https://webbook.nist.gov/cgi/cbook.cgi?ID=C133084&Mask=4
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C11H20O4/c1-4-7-8-9(10(12)14-5-2)11(13)15-6-3/h9H%2C4-8H2%2C1-3H3
https://www.fishersci.ca/shop/products/diethyl-butylmalonate-tci-america-2/p-7118412
https://www.fishersci.ca/shop/products/diethyl-butylmalonate-tci-america-2/p-7118412
https://www.medchemexpress.com/diethyl-butylmalonate.html?srsltid=AfmBOoqqkfi81yXaa7sTmw_298NjX1gzMDviSHuw4nDV9zc8s4WeAkId
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB4335342.htm
https://www.medchemexpress.com/diethyl-butylmalonate.html?srsltid=AfmBOoqqkfi81yXaa7sTmw_298NjX1gzMDviSHuw4nDV9zc8s4WeAkId
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB4335342.htm
https://www.fishersci.ca/shop/products/diethyl-butylmalonate-tci-america-2/p-7118412
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB4335342.htm
https://www.fishersci.ca/shop/products/diethyl-butylmalonate-tci-america-2/p-7118412
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB4335342.htm
https://www.smolecule.com/products/s1493477?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

A Chinese patent for a preparation method states that the resulting DBM had a high purity of 99.57% to
99.69% and "conforms to the drug quality standard" [6]. This indicates that DBM meeting this purity

threshold is considered suitable for pharmaceutical synthesis.

Research Applications and Biological Data

Diethyl Butylmalonate is primarily recognized in research as a competitive inhibitor of succinate
dehydrogenase (SDH), an enzyme in the Krebs cycle [4]. This activity underpins its investigated biological

effects.

The table below outlines key findings from recent preclinical research:

Research Context Reported Biological Activity / Finding

Neuroinflammation & Ameliorated cognitive deficits and depression-like behaviors in a 5xFAD
Alzheimer's Disease (AD) transgenic mouse model of AD [7].

Mechanism in AD Models Attenuated synaptic impairment, improved levels of PSD95 and BDNF

proteins, decreased microglia accumulation, and downregulated
neuroinflammation in the hippocampus and amygdala [7].

General Anti-inflammatory Exerts anti-inflammatory effects by inhibiting ROS production, linked to
Effect its role as an SDH inhibitor [7] [4].

Toxicological Data Shows toxicity to T. pyriformis, with a log(IGCso™1) of 0.557 [4].

Experimental Protocol from Literature

For your reference, here is a detailed in vivo experimental protocol from a published study investigating

DBM's effects on Alzheimer's disease models [7].

¢ Animal Model: 5xFAD transgenic mice (4 months old) and C57BL/6J control mice.

e Dosage and Administration:
o Compound: Diethyl butylmalonate (CAS 133-08-4, sourced from Sigma-Aldrich) [7].
o Dosage: 40 mg/kg [7].
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o Route of Administration: Intraperitoneal injection [7].
o Dosing Frequency: Twice weekly [7].
o Intervention Period: 4 weeks [7].
¢ Behavioral Assessments (post-treatment):
o Cognitive Function: Morris water maze, Y-maze spatial memory, novel object recognition tests
[7].
o Depression-like Behavior: Tail suspension test, forced swimming test [7].

e Post-Sacrifice Analysis:
o Techniques: Transmission electron microscopy, Golgi-Cox staining, immunofluorescence, RT-

gPCR, western blot [7].
o Tissues Analyzed: Hippocampus and amygdala [7].

Mechanism of Action Visualization

The following diagram illustrates the reported mechanism of action for Diethyl Butylmalonate as an SDH

inhibitor, based on the cited research [7] [4]:
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Key Considerations for Researchers

¢ Pharmaceutical Intermediate: DBM is explicitly described as an "important synthetic intermediate,"
notably for antipyretic and analgesic drugs like phenylbutazone [6].

¢ Research Use Only: Commercial suppliers explicitly state that their DBM products are "For research
use only" and "Not for diagnostic or therapeutic use" [4] [8].

e Comparative Data Gap: The search results do not contain head-to-head experimental comparisons
of DBM with other SDH inhibitors or alternative compounds for the mentioned applications.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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